Cas no 1310012-16-8 (Bisoprolol-d7 Hemifumarate)

• Product Name: Bisoprolol-d7 Hemifumarate
• CAS No: 1310012-16-8
• MF: C₁₈H₃₁NO₄
• MW: 332.486177682877
• CID: 4587479
• PubChem ID: 45038377
• Update Time: 2025-11-01

Bisoprolol-d7 Hemifumarate Chemical and Physical Properties

Names and Identifiers

• Bisoprolol-d7 HeMifuMarate
• [2H7]-Bisoprolol Hemifumarate
• [2H7]-Bisoprolol
• 1310012-16-8
• 1-[4-[[2-(1-Methylethoxy)ethoxy]methyl]phenoxy]-3-[(1-methylethyl)amino]-2-propanol-d7 (2E)-2-butenedioate (2:1) (salt)
• (+/-)-Bisoprolol-d7 Hemifumarate (iso-propyl-d7)
• 1-(1,1,1,2,3,3,3-heptadeuteriopropan-2-ylamino)-3-[4-(2-propan-2-yloxyethoxymethyl)phenoxy]propan-2-ol
• Bisoprolol-d7 Hemifumarate

• Inchi： 1S/C18H31NO4/c1-14(2)19-11-17(20)13-23-18-7-5-16(6-8-18)12-21-9-10-22-15(3)4/h5-8,14-15,17,19-20H,9-13H2,1-4H3/i1D3,2D3,14D
• InChI Key： VHYCDWMUTMEGQY-HSNISVEUSA-N
• SMILES： C(NC([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])C(O)COC1=CC=C(COCCOC(C)C)C=C1

Computed Properties

• Exact Mass: 332.26924569g/mol
• Monoisotopic Mass: 332.26924569g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60Ų

Additional information on Bisoprolol-d7 Hemifumarate

Professional Introduction to Bisoprolol-d7 Hemifumarate (CAS No. 1310012-16-8)

Bisoprolol-d7 Hemifumarate, a deuterated derivative of the well-known beta-blocker bisoprolol, is a compound of significant interest in the field of pharmaceutical chemistry and medicine. The chemical structure of this compound features a hemifumarate salt form, which enhances its solubility and bioavailability, making it a valuable candidate for various therapeutic applications. With the CAS number 1310012-16-8, this compound has garnered attention for its potential in drug development and research.

The beta-blocker class of drugs, to which bisoprolol belongs, has been extensively studied for their efficacy in managing cardiovascular conditions such as hypertension, angina pectoris, and arrhythmias. Bisoprolol-d7 Hemifumarate, being a deuterated analog, offers a modified version of the parent compound with potentially improved pharmacokinetic properties. The introduction of deuterium atoms can alter metabolic pathways, leading to enhanced stability and prolonged half-life, which are crucial factors in drug formulation.

In recent years, there has been growing interest in the development of labeled compounds for metabolic studies and pharmacokinetic research. The deuterated version of bisoprolol, specifically Bisoprolol-d7 Hemifumarate, serves as an excellent tool for researchers to investigate the metabolic pathways of beta-blockers without interfering with endogenous substrates. This has opened new avenues in understanding drug metabolism and improving therapeutic strategies.

The hemifumarate salt form of bisoprolol-d7 not only improves solubility but also enhances the compound's stability under various storage conditions. This makes it particularly useful for industrial-scale production and clinical trials. The improved solubility is especially beneficial in formulations where bioavailability is a critical factor, such as oral tablets or injectable solutions.

Current research in the field of cardiovascular pharmacology highlights the importance of beta-blockers in managing chronic heart diseases. Studies have shown that bisoprolol-d7 Hemifumarate can be used as a reference standard in analytical methods for quantifying bisoprolol in biological samples. This application is particularly valuable in clinical pharmacokinetic studies where precise measurement of drug levels is essential for determining dosing regimens and therapeutic efficacy.

The use of stable isotope-labeled compounds like bisoprolol-d7 Hemifumarate also plays a crucial role in mass spectrometry-based analytical techniques. These labeled compounds provide high specificity and sensitivity, allowing for accurate detection and quantification even at low concentrations. This has significant implications for drug development, as it enables researchers to monitor drug interactions and metabolic processes with greater precision.

Moreover, the hemifumarate form of bisoprolol-d7 offers advantages in terms of chemical stability and compatibility with various analytical techniques. This makes it an ideal candidate for long-term storage and repeated use in research settings. The stability under different pH conditions and temperature ranges further enhances its utility in diverse experimental protocols.

Recent advancements in pharmaceutical technology have led to the development of novel drug delivery systems that leverage the properties of bisoprolol-d7 Hemifumarate. For instance, sustained-release formulations have been explored to provide prolonged therapeutic effects with fewer dosing intervals. These innovations are particularly relevant for patients with chronic cardiovascular conditions who require continuous medication management.

The regulatory landscape for pharmaceutical compounds also plays a significant role in the adoption of bisoprolol-d7 Hemifumarate. Regulatory agencies such as the FDA and EMA have stringent guidelines for the approval of new drugs and reference standards. The unique properties of this compound make it a strong contender for meeting these regulatory requirements, thereby facilitating its use in both clinical practice and research settings.

In conclusion, bisoprolol-d7 Hemifumarate (CAS No. 1310012-16-8) represents a significant advancement in pharmaceutical chemistry and medicine. Its unique properties as a deuterated beta-blocker with enhanced solubility and stability make it a valuable tool for researchers and clinicians alike. The ongoing research into its applications in drug development, metabolic studies, and clinical trials underscores its importance in modern medicine.